Cas no 697-25-6 ( )

  structure
  structure
Product Name: 
CAS No:697-25-6
MF:C8H10O2
MW:138.163802623749
CID:974095
PubChem ID:296927
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5,6,7-hexahydrotricyclo[2.2.1.0<sup>2,6</sup>]heptane-1-carboxylic acid
    • 1-Carboxy-nortricyclen, Tricyclo< 2.2.1.02.6> heptan-carbonsaeure-(1)
    • 2,6-Cyclo-norbornan-1-carbonsaeure
    • 2,6-cyclo-norbornane-1-carboxylic acid
    • 2-Carboxy-nortricyclen, Tricyclo< 2.2.1.02.6> heptan-carbonsaeure-(2)
    • AC1L6QV8
    • Nortricyclen-carbonsaeure-(1)
    • NSC167495
    • Tricyclo[2.2.1.02,6]heptane-1-carboxylic acid
    • 697-25-6
    • DTXSID10304824
    • tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
    • NSC-167495
    • Tricyclo[2.2.1.0~2,6~]heptane-1-carboxylic acid
    • EN300-7434487
    • AKOS006376257
    • tricyclo[2.2.1.0,2,6]heptane-1-carboxylicacid
    • tricyclo[2.2.1.0(2)]heptane-1-carboxylic acid
    • &nbsp;
    • Inchi: 1S/C8H10O2/c9-7(10)8-3-4-1-5(8)6(8)2-4/h4-6H,1-3H2,(H,9,10)
    • InChI Key: GEWBSMIHSOBORP-UHFFFAOYSA-N
    • SMILES: OC(C12CC3CC1C2C3)=O

Computed Properties

  • Exact Mass: 138.0681
  • Monoisotopic Mass: 138.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.481
  • Boiling Point: 255.7°C at 760 mmHg
  • Flash Point: 115°C
  • Refractive Index: 1.659
  • PSA: 37.3
  • LogP: 1.11710

&nbsp; Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7434487-1mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
1mg
$88.0 2022-02-28
Enamine
EN300-7434487-2mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
2mg
$90.0 2022-02-28
Enamine
EN300-7434487-5mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
5mg
$100.0 2022-02-28
Enamine
EN300-7434487-10mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
10mg
$126.0 2022-02-28
Enamine
EN300-7434487-20mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
20mg
$164.0 2022-02-28
Enamine
EN300-7434487-25mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
25mg
$179.0 2022-02-28
Enamine
EN300-7434487-50mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
50mg
$252.0 2022-02-28
Enamine
EN300-7434487-100mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
100mg
$377.0 2022-02-28
Enamine
EN300-7434487-250mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
250mg
$538.0 2022-02-28
Enamine
EN300-7434487-500mg
tricyclo[2.2.1.0,2,6]heptane-1-carboxylic acid
697-25-6 95.0%
500mg
$847.0 2022-02-28

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